Cas no 156455-52-6 (2-Oxiranepropanol,3-ethynyl-, (2R,3R)-rel-)

• Product Name: 2-Oxiranepropanol,3-ethynyl-, (2R,3R)-rel-
• CAS No: 156455-52-6
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• CID: 107476
• PubChem ID: 14928500
• Update Time: 2025-04-18

2-Oxiranepropanol,3-ethynyl-, (2R,3R)-rel- Chemical and Physical Properties

Names and Identifiers

• 2-Oxiranepropanol,3-ethynyl-, (2R,3R)-rel-
• Oxiranepropanol, 3-ethynyl-, trans- (9CI)
• 156455-52-6
• 3-[(2S,3S)-3-ethynyloxiran-2-yl]propan-1-ol

• Inchi： 1S/C7H10O2/c1-2-6-7(9-6)4-3-5-8/h1,6-8H,3-5H2/t6-,7-/m0/s1
• InChI Key： QJBVYQNGFJONMI-BQBZGAKWSA-N
• SMILES： O1[C@@H](C#C)[C@@H]1CCCO

Computed Properties

• Exact Mass: 126.0681
• Monoisotopic Mass: 126.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 32.8Ų

Experimental Properties

• PSA: 32.76